1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one

• Molecular Formula: C12H16OS
• Molecular Weight: 208.32 g/mol
• IUPAC Name: 1-(2-ethyl-3-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C12H16OS/c1-4-9-10(11(13)5-2)7-6-8-12(9)14-3/h6-8H,4-5H2,1-3H3
• InChI Key: ITEAAUGNRQNRPG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC=C1SC)C(=O)CC

Description

1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one is an organic compound with the molecular formula C12H16OS It is a ketone derivative characterized by the presence of an ethyl group, a methylthio group, and a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one typically involves the reaction of 2-ethyl-3-(methylthio)benzaldehyde with a suitable reagent such as propanone under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reactants are mixed and subjected to optimized reaction conditions. The process may include steps such as distillation, crystallization, and purification to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol group.

Substitution: The methylthio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-Ethyl-3-(methylthio)phenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

1-(2-Ethyl-3-(methylthio)phenyl)propan-2-one: A closely related compound with similar structural features but different positional isomerism.

2-Methyl-1-(4-methylthiophenyl)-2-morpholinopropan-1-one: Another compound with a similar core structure but different functional groups.

Uniqueness: Its distinct chemical properties make it a valuable compound for research and industrial purposes .